2-[(2-Iodophenoxy)methyl]oxirane

• CAS RN: 75746-33-7
• Molecular Formula: C9H9IO2
• Molecular Weight: 276.07 g/mol
• IUPAC Name: 2-[(2-iodophenoxy)methyl]oxirane
• InChI: InChI=1S/C9H9IO2/c10-8-3-1-2-4-9(8)12-6-7-5-11-7/h1-4,7H,5-6H2
• InChI Key: DCTQHUBQXSEMEW-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC=CC=C2I

Description

2-[(2-Iodophenoxy)methyl]oxirane is a useful research compound. Its molecular formula is C9H9IO2 and its molecular weight is 276.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round bottom flask under N2 was added 4.56 g (0.095 mole) of 50% NaH in oil. The NaH was washed twice with hexane, then 220 ml of DMF was added. Aliquots of 20.0 g (0.091 mole) of o-iodophenol were added over 15 minutes then 30.0 ml (0.450 mole) of epichlorohydrin was added and the solution heated to 70° C. After two hours the reaction was evaporated in vacuo, taken into CHCl3, washed with 10% NaOH, water, and brine and dried with MgSO4. The solvent was evaporated in vacuo to give 24.93 g of crude product. Distillation at 110°-114° C., 0.05 mm Hg gave 20.0 g (80.0%) of [(2-iodophenoxy)methyl]-oxirane.